7-(2,3-dimethoxybenzoyl)-3-methyl-1-oxa-3,7-diazaspiro[4.5]decan-2-one

• IUPAC Name: 9-(2,3-dimethoxybenzoyl)-3-methyl-1-oxa-3,9-diazaspiro[4.5]decan-2-one
• InChI: InChI=1S/C17H22N2O5/c1-18-10-17(24-16(18)21)8-5-9-19(11-17)15(20)12-6-4-7-13(22-2)14(12)23-3/h4,6-7H,5,8-11H2,1-3H3
• InChI Key: DVCMDEAOEGGUJB-UHFFFAOYSA-N
• Canonical SMILES: CN1CC2(CCCN(C2)C(=O)C3=C(C(=CC=C3)OC)OC)OC1=O
• Molecular Formula: C17H22N2O5
• Molecular Weight: 334.4 g/mol

Description

7-(2,3-dimethoxybenzoyl)-3-methyl-1-oxa-3,7-diazaspiro[4.5]decan-2-one, also known as DBO, is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields. DBO belongs to the class of spirocyclic compounds and is known for its unique chemical structure and properties.

Scientific Research Applications

7-(2,3-dimethoxybenzoyl)-3-methyl-1-oxa-3,7-diazaspiro[4.5]decan-2-one has been extensively studied for its potential applications in various fields such as medicinal chemistry, materials science, and catalysis. In medicinal chemistry, this compound has shown promising results in the treatment of cancer, Alzheimer's disease, and Parkinson's disease. This compound has also been used as a building block in the synthesis of novel spirocyclic compounds with potential biological activities. In materials science, this compound has been used as a precursor for the synthesis of functional materials such as fluorescent dyes and polymers. In catalysis, this compound has been used as a ligand for the synthesis of metal complexes with potential catalytic activities.

Mechanism of Action

The mechanism of action of 7-(2,3-dimethoxybenzoyl)-3-methyl-1-oxa-3,7-diazaspiro[4.5]decan-2-one is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors in the body. This compound has been shown to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of the neurotransmitter acetylcholine. This inhibition leads to an increase in the levels of acetylcholine in the brain, which is beneficial in the treatment of Alzheimer's disease and Parkinson's disease. This compound has also been shown to bind to certain receptors in the body, such as the α7 nicotinic acetylcholine receptor, which is involved in cognitive function and memory.
Biochemical and physiological effects:
This compound has been shown to have various biochemical and physiological effects in the body. In vitro studies have shown that this compound has antioxidant and anti-inflammatory properties, which are beneficial in the treatment of various diseases such as cancer and Alzheimer's disease. This compound has also been shown to have neuroprotective effects, which are beneficial in the treatment of neurodegenerative diseases such as Parkinson's disease. In vivo studies have shown that this compound has low toxicity and is well tolerated in animals.

Advantages and Limitations for Lab Experiments

7-(2,3-dimethoxybenzoyl)-3-methyl-1-oxa-3,7-diazaspiro[4.5]decan-2-one has several advantages for lab experiments, such as its unique chemical structure and properties, its potential applications in various fields, and its low toxicity. However, there are also some limitations to using this compound in lab experiments, such as its limited availability and high cost, which may restrict its use in large-scale experiments. Additionally, the mechanism of action of this compound is not fully understood, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on 7-(2,3-dimethoxybenzoyl)-3-methyl-1-oxa-3,7-diazaspiro[4.5]decan-2-one, such as the development of novel spirocyclic compounds with potential biological activities, the optimization of the synthesis method for this compound, and the elucidation of its mechanism of action. Additionally, further studies are needed to investigate the potential applications of this compound in various fields such as materials science and catalysis. Overall, this compound is a promising compound that has the potential to contribute to various scientific research fields.

Synthesis Methods

The synthesis of 7-(2,3-dimethoxybenzoyl)-3-methyl-1-oxa-3,7-diazaspiro[4.5]decan-2-one involves the reaction of 2,3-dimethoxybenzoyl chloride with 3-methyl-1-oxa-3,7-diazaspiro[4.5]decan-2-one in the presence of a base such as triethylamine. The reaction proceeds through a nucleophilic substitution mechanism, resulting in the formation of this compound. The yield of the reaction can be improved by optimizing the reaction conditions such as temperature, time, and concentration of reactants.